N-(3,4-dimethylphenyl)-3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-3-methyl-4-oxo-1-phenyl-7H-pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C22H20N4O2/c1-13-9-10-16(11-14(13)2)24-22(28)18-12-23-21-19(20(18)27)15(3)25-26(21)17-7-5-4-6-8-17/h4-12H,1-3H3,(H,23,27)(H,24,28)
• InChI Key: STYGTQQHOSSYBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CNC3=C(C2=O)C(=NN3C4=CC=CC=C4)C)C
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol
• CAS No.: 886903-43-1

Description

N-(3,4-dimethylphenyl)-3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C22H20N4O2 and its molecular weight is 372.428. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The compound , belonging to the pyrazolo[3,4-b]pyridine class, plays a significant role in the synthesis of various heterocyclic compounds. For instance, the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives involves cycloaddition reactions. Such chemical processes underscore the compound's utility in creating diverse molecular structures for potential pharmacological applications (Rahmouni et al., 2014).

Anticancer and Anti-Inflammatory Research

A study on pyrazolopyrimidines derivatives, which are structurally related to the compound in focus, revealed their potential as anticancer and anti-5-lipoxygenase agents. This suggests a broader application of such compounds in medicinal chemistry, particularly in designing new therapeutic agents (Rahmouni et al., 2016).

Molecular Structure Analysis

In-depth structural analysis and characterization of similar compounds have been conducted, providing valuable insights into their molecular properties. This is crucial for understanding their behavior and potential applications in various scientific fields (Soares & Dias, 2020).

Synthesis of Novel Heterocyclic Compounds

The compound's derivatives have been utilized in the synthesis of new pyrazole, pyridine, and pyrimidine derivatives. This demonstrates the compound's versatility in generating a range of bioactive molecules, which is significant in drug discovery and development (Fadda et al., 2012).

Cytotoxicity Studies

The compound and its derivatives have been studied for their cytotoxic properties, particularly against various cancer cell lines. This research is pivotal in exploring new treatments for cancer (Mansour et al., 2020).